N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C18H20N4OS2/c1-21-6-8-22(9-7-21)18-20-15-5-4-13(11-16(15)25-18)19-17(23)12-14-3-2-10-24-14/h2-5,10-11H,6-9,12H2,1H3,(H,19,23)
• InChI Key: PDMVCDLVRLMGHT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC3=C(S2)C=C(C=C3)NC(=O)CC4=CC=CS4
• Molecular Formula: C18H20N4OS2
• Molecular Weight: 372.5 g/mol

Description

N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)-2-(thiophen-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antitumor Activity

Research on benzothiazole derivatives has demonstrated promising anticancer properties. A study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, showing considerable anticancer activity against various cancer cell lines, highlighting the potential of these compounds in cancer treatment (Yurttaş, Tay, & Demirayak, 2015). Another investigation focused on novel 4-thiazolidinones containing the benzothiazole moiety, identifying compounds with significant activity on leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers cell lines, underscoring the versatility of this chemical framework in designing antitumor agents (Havrylyuk et al., 2010).

Antimicrobial and Antifungal Activity

Compounds bearing the benzothiazole scaffold have also been evaluated for their antimicrobial and antifungal potentials. A study on new thiazole derivatives, including compounds similar in structure to N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)-2-(thiophen-2-yl)acetamide, found significant antifungal activity, particularly against Candida parapsilosis, though their anticholinesterase activities were weaker than expected (Yurttaş, Özkay, Karaca Gençer, & Acar, 2015).

Anticonvulsant Evaluation

The anticonvulsant potential of derivatives has been explored, with one study designing and synthesizing indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide. These derivatives, including N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide, were evaluated for their anticonvulsant activities, showing significant effectiveness against maximal electroshock and subcutaneous pentylenetetrazole seizure models (Nath et al., 2021).

Insecticidal Assessment

The utility of benzothiazole derivatives extends to agriculture, with certain compounds being assessed for their insecticidal properties. One study synthesized various heterocycles incorporating a thiadiazole moiety, evaluated against the cotton leafworm Spodoptera littoralis, demonstrating the potential of these compounds in pest management (Fadda et al., 2017).